Cas no 420100-40-9 (Ethanamine,N-[2-(4-ethylphenoxy)ethyl]-2-methoxy-)

• Product Name: Ethanamine,N-[2-(4-ethylphenoxy)ethyl]-2-methoxy-
• CAS No: 420100-40-9
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 326659
• PubChem ID: 3560971
• Update Time: 2025-07-19

Ethanamine,N-[2-(4-ethylphenoxy)ethyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,N-[2-(4-ethylphenoxy)ethyl]-2-methoxy-
• 2-(4-Ethylphenoxy)-N-(2-methoxyethyl)ethanamine
• Ethanamine, N-[2-(4-ethylphenoxy)ethyl]-2-methoxy- (9CI)
• 420100-40-9
• AB00095169-01
• SB79982
• AKOS005296522

• Inchi： 1S/C13H21NO2/c1-3-12-4-6-13(7-5-12)16-11-9-14-8-10-15-2/h4-7,14H,3,8-11H2,1-2H3
• InChI Key： WOOUGDXTMPEEPP-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CC)CCNCCOC

Computed Properties

• Exact Mass: 223.15733
• Monoisotopic Mass: 223.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

Additional information on Ethanamine,N-[2-(4-ethylphenoxy)ethyl]-2-methoxy-

Comprehensive Overview of Ethanamine,N-[2-(4-ethylphenoxy)ethyl]-2-methoxy- (CAS No. 420100-40-9)

Ethanamine,N-[2-(4-ethylphenoxy)ethyl]-2-methoxy- (CAS No. 420100-40-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of advanced materials and bioactive molecules. Its CAS number 420100-40-9 is often searched by researchers and industry professionals seeking high-purity intermediates for innovative applications.

The growing interest in Ethanamine,N-[2-(4-ethylphenoxy)ethyl]-2-methoxy- is driven by its versatile chemical properties, which make it suitable for a wide range of applications. For instance, its methoxy and ethylphenoxy functional groups contribute to its reactivity and solubility, enabling its use in the development of novel polymers and coatings. These properties align with current trends in sustainable chemistry, where researchers are actively exploring eco-friendly alternatives to traditional materials.

One of the most frequently asked questions about CAS No. 420100-40-9 revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound's purity and structural integrity. These methods are critical for meeting the stringent quality standards required in pharmaceutical and agrochemical industries.

In the context of modern research, Ethanamine,N-[2-(4-ethylphenoxy)ethyl]-2-methoxy- has been investigated for its potential role in drug discovery. Its molecular framework allows for the creation of derivatives with enhanced bioactivity, making it a valuable building block for medicinal chemistry. Recent studies have highlighted its utility in designing compounds with targeted therapeutic effects, addressing pressing health challenges such as antimicrobial resistance and chronic diseases.

Another area of interest is the compound's application in agrochemical formulations. The 4-ethylphenoxy moiety in Ethanamine,N-[2-(4-ethylphenoxy)ethyl]-2-methoxy- has been shown to enhance the efficacy of certain pesticides and herbicides. This aligns with the global push for sustainable agriculture, where the development of high-performance, low-toxicity agrochemicals is a top priority. Researchers are particularly keen on optimizing the compound's derivatives to improve crop protection while minimizing environmental impact.

From a material science perspective, CAS No. 420100-40-9 is gaining traction as a precursor for advanced polymeric materials. Its ability to form stable linkages with other monomers makes it an attractive candidate for creating high-performance adhesives, coatings, and composites. These materials are increasingly sought after in industries such as automotive, aerospace, and electronics, where durability and performance are paramount.

The safety and handling of Ethanamine,N-[2-(4-ethylphenoxy)ethyl]-2-methoxy- are also topics of frequent inquiry. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed to ensure safe usage. This includes working in well-ventilated areas and using appropriate personal protective equipment (PPE). Such precautions are essential for maintaining a safe research environment.

In summary, Ethanamine,N-[2-(4-ethylphenoxy)ethyl]-2-methoxy- (CAS No. 420100-40-9) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, combined with the growing demand for innovative solutions in healthcare, agriculture, and materials science, underscore its importance in contemporary research and development. As scientists continue to explore its potential, this compound is poised to play an even greater role in addressing some of the most pressing challenges of our time.